Cas no 2680607-24-1 (benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate)

• Product Name: benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate
• CAS No: 2680607-24-1
• MF: C₁₇H₁₅ClN₂O₄
• MW: 346.765003442764
• CID: 5621176
• PubChem ID: 165922231
• Update Time: 2025-08-04

benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680607-24-1
• benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate
• EN300-28298035

• Inchi： 1S/C17H15ClN2O4/c18-13-7-6-12-8-14(16(21)20(23)15(12)9-13)19-17(22)24-10-11-4-2-1-3-5-11/h1-7,9,14,23H,8,10H2,(H,19,22)
• InChI Key： KRGOFNPUXZUAOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C(C2)NC(=O)OCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 346.0720347g/mol
• Monoisotopic Mass: 346.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.9Ų

Additional information on benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate

Introduction to Benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate (CAS No. 2680607-24-1)

Benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680607-24-1, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups and motifs that make it particularly interesting for researchers seeking novel therapeutic agents.

The core structure of Benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate is built around a tetrahydroquinoline scaffold, which is a well-known pharmacophore in medicinal chemistry. This scaffold is characterized by its ability to interact with biological targets in a manner that can modulate various physiological processes. The presence of a 7-chloro substituent and a 1-hydroxy group at the 2-position of the tetrahydroquinoline ring introduces additional layers of complexity and potential for biological activity. These functional groups can influence the electronic properties of the molecule, as well as its solubility and metabolic stability.

The carbamate moiety at the nitrogen position of the benzyl group further enhances the potential bioactivity of this compound. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. They can also exhibit direct biological activity, particularly as kinase inhibitors or other enzyme modulators. The combination of these features makes Benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate a compelling subject for further investigation.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression, inflammation, and infectious diseases. The specific modifications present in Benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate may confer unique properties that make it suitable for targeting specific disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex tetrahydroquinoline core. The introduction of the carbamate group at the benzyl position typically involves reactions such as carbamoylation or urethane formation under controlled conditions.

Evaluation of Benzyl N-(7-chloro-1-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)carbamate has been conducted both in vitro and in vivo to assess its potential therapeutic applications. In vitro studies have focused on its interaction with various biological targets, including enzymes and receptors relevant to human health. Preliminary results suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease processes.

The compound's pharmacokinetic properties are also an important consideration in its development as a potential drug candidate. Factors such as solubility, bioavailability, metabolic stability, and excretion routes need to be thoroughly characterized. These studies help determine whether the compound can reach effective concentrations at target sites within the body and whether it is eliminated from the system in a predictable manner.

The latest research trends indicate that there is significant potential for tetrahydroquinoline derivatives in addressing unmet medical needs. Innovations in synthetic methodologies have enabled the creation of more diverse libraries of these compounds for screening purposes. High-throughput screening technologies combined with computational modeling have accelerated the identification of lead compounds with promising biological activity.

Benzyl N-(7-chloro-1-hydroxy-2-o<0xE9>xo<0xE9>-1<0xE9>,<0xE9>2<0xE9>,<0xE9>3<0xE9>,<0xE9>4<0xE9>-tetrahydroquinolin<0xE9>-3<0xE9>-yl)carbamate stands out as one such derivative that warrants further exploration due to its unique structural features and potential biological activity. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one may play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.